Cas no 888469-29-2 (ethyl 3-({2-(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl-1-benzofuran-3-yl}carbamoyl)propanoate)

• Product Name: ethyl 3-({2-(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl-1-benzofuran-3-yl}carbamoyl)propanoate
• CAS No: 888469-29-2
• MF: C₂₃H₂₂N₂O₇
• MW: 438.429986476898
• CID: 6377148
• PubChem ID: 16801328
• Update Time: 2025-11-03

ethyl 3-({2-(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl-1-benzofuran-3-yl}carbamoyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-({2-(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl-1-benzofuran-3-yl}carbamoyl)propanoate
• AB00687041-01
• SR-01000018606-1
• ethyl 3-({2-[(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]-1-benzofuran-3-yl}carbamoyl)propanoate
• 888469-29-2
• SR-01000018606
• AKOS024617506
• F1883-1669
• ethyl 4-((2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)carbamoyl)benzofuran-3-yl)amino)-4-oxobutanoate
• ethyl 4-[[2-(2,3-dihydro-1,4-benzodioxin-6-ylcarbamoyl)-1-benzofuran-3-yl]amino]-4-oxobutanoate

• Inchi： 1S/C23H22N2O7/c1-2-29-20(27)10-9-19(26)25-21-15-5-3-4-6-16(15)32-22(21)23(28)24-14-7-8-17-18(13-14)31-12-11-30-17/h3-8,13H,2,9-12H2,1H3,(H,24,28)(H,25,26)
• InChI Key： SRVDSONNARBUPC-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(=C1C(NC1C=CC2=C(C=1)OCCO2)=O)NC(CCC(=O)OCC)=O

Computed Properties

• Exact Mass: 438.14270105g/mol
• Monoisotopic Mass: 438.14270105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 116Ų

Additional information on ethyl 3-({2-(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl-1-benzofuran-3-yl}carbamoyl)propanoate

Ethyl 3-({2-(2,3-Dihydro-1,4-Benzodioxin-6-yl)carbamoyl-1-Benzofuran-3-yl}carbamoyl)propanoate (CAS No. 888469-29-2): A Comprehensive Overview

Ethyl 3-({2-(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl-1-benzofuran-3-yl}carbamoyl)propanoate (CAS No. 888469-29-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzodioxin moiety and a benzofuran scaffold, both of which are known for their biological activities and potential therapeutic applications.

The benzodioxin and benzofuran moieties are particularly noteworthy due to their roles in various bioactive compounds. The benzodioxin ring system is often found in natural products and synthetic molecules with diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. Similarly, the benzofuran scaffold is a common structural motif in many pharmaceuticals and has been associated with a wide range of pharmacological effects, such as antioxidant, anti-inflammatory, and neuroprotective activities.

Recent studies have highlighted the potential of ethyl 3-({2-(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl-1-benzofuran-3-yl}carbamoyl)propanoate in the treatment of various diseases. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that the compound could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, ethyl 3-({2-(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl-1-benzofuran-3-yl}carbamoyl)propanoate has also shown potential as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell survival and proliferation.

The synthesis of ethyl 3-({2-(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl-1-benzofuran-3-yl}carbamoyl)propanoate has been extensively studied and optimized to improve yield and purity. A typical synthetic route involves the coupling of a benzofuran derivative with a benzodioxin-containing amine followed by esterification to form the final product. The use of modern synthetic techniques and catalysts has significantly enhanced the efficiency and scalability of this process.

From a pharmacokinetic perspective, ethyl 3-({2-(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl-1-benzofuran-3-yl}carbamoyl)propanoate exhibits favorable properties that make it suitable for further development as a drug candidate. Preclinical studies have shown that it has good oral bioavailability and a reasonable half-life in vivo. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

The safety profile of ethyl 3-({2-(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl-1-benzofuran-3-y l}carbamoyl)propanoate has also been evaluated in various preclinical models. Toxicity studies have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. This favorable safety profile further supports its potential for clinical development.

In conclusion, ethyl 3-{(2-(2,3-dihydrobenzo[b][1 ,4]dioxin -6 - y l ) carbam o y l - 1 - b e n z o f u r a n - 3 - y l ) carbamoyl}propanoate (CAS No. 888469 - 29 - 2) represents an exciting molecule with broad-spectrum biological activities and promising therapeutic potential. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical applications. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of new treatments for various diseases.